Cas no 2121512-80-7 (2-Benzyloxy-4,5-dimethylphenylboronic acid)

• Product Name: 2-Benzyloxy-4,5-dimethylphenylboronic acid
• CAS No: 2121512-80-7
• MF: C₁₅H₁₇BO₃
• MW: 256.104684591293
• MDL: MFCD29036600
• CID: 5078824
• Update Time: 2026-03-01

2-Benzyloxy-4,5-dimethylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzyloxy-4,5-dimethylphenylboronic acid
• (2-(benzyloxy)-4,5-dimethylphenyl)boronicacid
• (2-(benzyloxy)-4,5-dimethylphenyl)boronic acid

• MDL： MFCD29036600
• Inchi： 1S/C15H17BO3/c1-11-8-14(16(17)18)15(9-12(11)2)19-10-13-6-4-3-5-7-13/h3-9,17-18H,10H2,1-2H3
• InChI Key： ZDNNLFRTSPULKU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC(C)=C(C)C=C1B(O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 266
• Topological Polar Surface Area: 49.7

Additional information on 2-Benzyloxy-4,5-dimethylphenylboronic acid

Introduction to 2-Benzyloxy-4,5-dimethylphenylboronic acid (CAS No: 2121512-80-7)

2-Benzyloxy-4,5-dimethylphenylboronic acid, identified by its Chemical Abstracts Service (CAS) number 2121512-80-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic acid derivative is characterized by its unique structural features, which include a benzyloxy group and dimethyl substitution at the 4 and 5 positions of the phenyl ring. These structural attributes not only contribute to its distinct chemical properties but also open up diverse applications in synthetic chemistry, medicinal chemistry, and biotechnology.

The compound belongs to the class of boronic acids, which are widely recognized for their role as key intermediates in various chemical transformations. Boronic acids are particularly valued for their ability to participate in Suzuki-Miyaura cross-coupling reactions, a palladium-catalyzed process that is fundamental in constructing carbon-carbon bonds. This reaction is pivotal in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. The presence of the benzyloxy group in 2-Benzyloxy-4,5-dimethylphenylboronic acid enhances its reactivity and makes it a valuable tool in the development of novel synthetic strategies.

In recent years, there has been a surge in research focused on boronic acid derivatives due to their potential applications in drug discovery and development. The dimethyl substitution at the 4 and 5 positions of the phenyl ring in 2-Benzyloxy-4,5-dimethylphenylboronic acid imparts steric and electronic effects that can influence its interaction with biological targets. This has led to investigations into its utility as a building block for designing small-molecule inhibitors and probes for various biological processes.

One of the most compelling aspects of 2-Benzyloxy-4,5-dimethylphenylboronic acid is its potential application in the field of medicinal chemistry. Boronic acids have been explored as pharmacophores in several therapeutic areas, including cancer therapy, inflammation, and infectious diseases. The benzyloxy group, in particular, can enhance the solubility and bioavailability of drug candidates, making it an attractive feature for medicinal chemists. Current research is focusing on leveraging the unique properties of this compound to develop novel therapeutic agents that can target specific disease pathways.

The synthesis of 2-Benzyloxy-4,5-dimethylphenylboronic acid involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the benzyloxy group and the dimethyl substituents necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research applications.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of 2-Benzyloxy-4,5-dimethylphenylboronic acid. These tools have allowed researchers to predict its interactions with biological targets and optimize its structure for enhanced efficacy. Additionally, high-throughput screening techniques have been employed to identify derivatives with improved pharmacological properties.

In conclusion, 2-Benzyloxy-4,5-dimethylphenylboronic acid (CAS No: 2121512-80-7) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features make it a versatile tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.